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Compound of Interest

Compound Name:
2-Hydroxy-2,4-dimethyl-3-

pentanone

Cat. No.: B8730020 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxy-2,4-dimethyl-3-pentanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Hydroxy-2,4-dimethyl-3-pentanone (CAS No. 3212-67-7) in a laboratory setting. Adherence

to these procedures is critical for ensuring personnel safety and maintaining a secure research

environment.

Personal Protective Equipment (PPE)
When handling 2-Hydroxy-2,4-dimethyl-3-pentanone, a comprehensive PPE strategy is

mandatory to minimize exposure risks. The following table summarizes the required PPE.
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Protection Type Specific Recommendations Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact with the

potentially irritating liquid.

Body Protection Flame-resistant lab coat.

Provides a barrier against

spills and splashes of the

flammable liquid.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If

ventilation is inadequate, a

respirator with organic vapor

cartridges may be necessary.

Minimizes the inhalation of

potentially harmful vapors.

Operational Plan
A systematic approach to the handling and storage of 2-Hydroxy-2,4-dimethyl-3-pentanone is

crucial for laboratory safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames. The storage location should be a designated flammable liquids cabinet. Keep the

container tightly closed when not in use.

Handling
Ventilation: All handling procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood.
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Grounding: To prevent the buildup of static electricity, which can be an ignition source,

ensure that containers are properly grounded and bonded during transfer.

Spill Prevention: Use secondary containment trays during handling and transfer to contain

any potential spills.

Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical aid if irritation develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately.

Disposal Plan
Proper disposal of 2-Hydroxy-2,4-dimethyl-3-pentanone and any contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste 2-Hydroxy-2,4-dimethyl-3-pentanone in a designated,

labeled, and sealed container.

Contaminated Materials: Any materials used for spill cleanup (e.g., absorbent pads) should

be collected in a separate, labeled container for hazardous waste.

Disposal Vendor: All chemical waste must be disposed of through a licensed hazardous

waste disposal company. Do not dispose of this chemical down the drain.

Quantitative Data
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The following table summarizes available quantitative data for 2-Hydroxy-2,4-dimethyl-3-
pentanone and a structurally similar compound, 2,4-Dimethyl-3-pentanone, for reference.

Property

Value (2-Hydroxy-

2,4-dimethyl-3-

pentanone)

Value (2,4-Dimethyl-

3-pentanone)
Source

CAS Number 3212-67-7 565-80-0 PubChem[1]

Molecular Formula C₇H₁₄O₂ C₇H₁₄O PubChem[1]

Molecular Weight 130.18 g/mol 114.19 g/mol PubChem[1]

Boiling Point Not available 124 °C Sigma-Aldrich

Flash Point Not available 15 °C (59 °F) Sigma-Aldrich

Density Not available 0.806 g/mL at 25 °C Sigma-Aldrich

Note: Due to the limited availability of experimental data for 2-Hydroxy-2,4-dimethyl-3-
pentanone, data for the closely related compound 2,4-Dimethyl-3-pentanone is provided for

context and should be used with caution.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of 2-
Hydroxy-2,4-dimethyl-3-pentanone.
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Disposal & Reporting

Alert Personnel & Evacuate Area

Isolate the Spill

Immediately

Assess the Spill Size & Hazard

Once safe

Don Appropriate PPE

Based on assessment

Contain the Spill with Absorbent Material

Neutralize (if applicable)

If necessary

Clean Up Spill Residue

Dispose of Contaminated Materials

Decontaminate the Area

Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8730020?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8730020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b8730020?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2_4-dimethyl-3-pentanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-2_4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#personal-protective-equipment-for-handling-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#personal-protective-equipment-for-handling-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#personal-protective-equipment-for-handling-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/product/b8730020#personal-protective-equipment-for-handling-2-hydroxy-2-4-dimethyl-3-pentanone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8730020?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8730020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

